Chromocarb Chemical and Physical Properties

Names and Identifiers

- 4-Oxo-4H-chromene-2-carboxylic acid
- Chromone-2-carboxylic acid
- Chromocarb~4-Oxo-4H-1-benzopyran-2-carboxylic acid
- Chromocarb
- 4-Oxo-4H-1-benzopyran-2-carboxylic acid
- 4-oxochromene-2-carboxylic acid
- Atremon
- Chromocarbe
- Chromonecarboxylic acid
- LP-1
- Chromocarb [INN:DCF]
- Cromocarbo [INN-Spanish]
- Chromocarbe [INN-French]
- Chromocarbum [INN-Latin]
- 4H-1-BENZOPYRAN-2-CARBOXYLIC ACID, 4-OXO-
- 4H-1-Benzopyran-2-carboxylicacid, 4-oxo-
- RVMGXWBCQGAWBR-UHFFFAOYSA-N
- FY38S0790W
- NCGC000
- DTXSID6045878
- NSC 758218
- NCGC00094989-03
- EINECS 225-583-0
- 4-Oxo4H-chromene-2-carboxylic acid
- Tox21_111376_1
- HY-B1182
- NS00031898
- F0850-6795
- AO7
- HMS2966O18
- 4-Oxo-4H-chromene-2-carboxylic acid #
- KBio3_001715
- AKOS000119396
- UNII-FY38S0790W
- HMS3652D13
- Fludarene (Salt/Mix)
- NCGC00094989-02
- Chromocarb (INN)
- AB00052303_08
- D07695
- CHROMOCARB [WHO-DD]
- SY005480
- EN300-17343
- HMS1922A15
- DivK1c_000471
- s4208
- CS-4791
- FT-0623799
- SR-01000781903
- SBI-0051754.P002
- CAS-4940-39-0
- Chromone-2-carboxylic acid (4-Oxo-4H-1-benzopyran-2-carboxylic acid)
- DTXCID4025878
- CHEBI:113552
- Chromocarbum
- CHROMOCARB [INN]
- Angiophtal (Salt/Mix)
- Spectrum3_000708
- S10677
- 2-Chromonecarboxylic Acid
- CHROMOCARB [MI]
- Q27194448
- BRN 0146442
- CHEMBL83628
- Campel
- NCGC00094989-01
- Spectrum4_000953
- NCGC00178630-01
- IDI1_000471
- O0290
- NSC758218
- CCG-213852
- 4940-39-0
- W-106024
- AB00052303_07
- SCHEMBL432304
- Pharmakon1600-01503044
- BSPBio_002495
- BDBM50131079
- SMR000685795
- KBio1_000471
- AC-7283
- NINDS_000471
- SW219799-1
- MFCD00006838
- AS-15657
- 4-oxo-1-benzopyran-2-carboxylic acid
- HMS501H13
- 4-Oxo-4H-1-benzopyran-2-carboxylic acid, 97%
- Z56922101
- NCGC00094989-04
- Oprea1_123976
- BRD-K94720315-001-01-3
- Cromocarbo
- SR-01000781903-2
- Tox21_111376
- BRD-K94720315-001-05-4
- NSC-758218
- MLS000881205
- MLS000881215
- AM20060637
- KBioGR_001566
- Chromone-2-carboxilic acid
- SPECTRUM1503044
- BRD-K94720315-001-09-6
- Cromocarbo (INN-Spanish)
- BRD-K94720315-001-10-4
- Chromocarbum (INN-Latin)
- Chromocarbe (INN-French)
- DB-051627
- BBL011801
- STK727279
- cromocarb
- MDL： MFCD00006838
- Inchi： 1S/C10H6O4/c11-7-5-9(10(12)13)14-8-4-2-1-3-6(7)8/h1-5H,(H,12,13)
- InChI Key： RVMGXWBCQGAWBR-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C2C=CC=CC1=2)=O
- BRN： 0146442

Computed Properties

Exact Mass: 190.02700
Monoisotopic Mass: 190.026609
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.6
Topological Polar Surface Area: 63.6

Experimental Properties

Color/Form: White powder
Density: 1.3366 (rough estimate)
Melting Point: 260 °C (dec.) (lit.)
Boiling Point: 337℃ at 760 mmHg
Flash Point: 138.9℃
Refractive Index: 1.5280 (estimate)
Solubility: alcohol: soluble
Water Partition Coefficient: Slightly soluble
PSA: 67.51000
LogP: 1.49120
Merck: 2237
Solubility: Slightly soluble in water

Chromocarb Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
RTECS：DJ2476000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Chromocarb Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Chromocarb Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	189782-5G	Chromocarb	4940-39-0		5g	¥419.42	2023-12-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O802412-25g	4-Oxo-4H-1-benzopyran-2-carboxylic acid	4940-39-0	97%	25g	885.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	O0290-25G	Chromone-2-carboxylic Acid	4940-39-0	>98.0%(T)(HPLC)	25g	¥3990.00	2024-04-15
TRC	B205670-2.5g	4-Oxo-4H-1-benzopyran-2-carboxylic Acid	4940-39-0		2.5g	$ 135.00	2022-06-07
TRC	B205670-10g	4-Oxo-4H-1-benzopyran-2-carboxylic Acid	4940-39-0		10g	$ 430.00	2022-06-07
TRC	B205670-50g	4-Oxo-4H-1-benzopyran-2-carboxylic Acid	4940-39-0		50g	$ 1110.00	2022-06-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci6550-50mg	Chromocarb	4940-39-0	98%	50mg	￥567.00	2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027135-25g	Chromocarb	4940-39-0	97%	25g	￥218	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027135-5g	Chromocarb	4940-39-0	97%	5g	￥54	2024-05-23
S e l l e c k ZHONG GUO	S4208-50mg	Chromocarb	4940-39-0	99.53%	50mg	¥799.18	2023-09-15

Chromocarb Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:4940-39-0) 4-苯并吡喃酮-2-羧酸

Order Number:LE2468918

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:39

Price ($):discuss personally

Email:18501500038@163.com

Chromocarb Related Literature

1. Facile access to chiral chromanone-2-carboxylic acids enabled by rhodium-catalyzed chemo- and enantioselective hydrogenation

Zhuang Nie,Song Liu,Tonglin Wang,Zhanhong Shen,Huifang Nie,Jiayue Xi,Dongxu Zhang,Xiaohui Zheng,Shengyong Zhang,Lin Yao Chem. Commun. 2022 58 5837
2. Recent advancements in chromone as a privileged scaffold towards the development of small molecules for neurodegenerative therapeutics

Hari Madhav,Ehtesham Jameel,Mohammad Rehan,Nasimul Hoda RSC Med. Chem. 2022 13 258
3. Navigating in chromone chemical space: discovery of novel and distinct A3 adenosine receptor ligands

F. Cagide,A. Gaspar,J. Reis,D. Chavarria,S. Vilar,G. Hripcsak,E. Uriarte,S. Kachler,K. N. Klotz,F. Borges RSC Adv. 2015 5 78572
4. Chromone and donepezil hybrids as new multipotent cholinesterase and monoamine oxidase inhibitors for the potential treatment of Alzheimer's disease

Xiao-Bing Wang,Fu-Cheng Yin,Ming Huang,Neng Jiang,Jin-Shuai Lan,Ling-Yi Kong RSC Med. Chem. 2020 11 225
5. Chromone and donepezil hybrids as new multipotent cholinesterase and monoamine oxidase inhibitors for the potential treatment of Alzheimer's disease

Xiao-Bing Wang,Fu-Cheng Yin,Ming Huang,Neng Jiang,Jin-Shuai Lan,Ling-Yi Kong RSC Med. Chem. 2020 11 225

Cas no 4940-39-0 (Chromocarb)

Chromocarb Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Chromocarb Security Information

Chromocarb Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Chromocarb Pricemore >>

Chromocarb Suppliers

Chromocarb Related Literature

Related Categories

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